Cas no 942000-90-0 (2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(3-methylbutyl)acetamide)

• Product Name: 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(3-methylbutyl)acetamide
• CAS No: 942000-90-0
• MF: C₁₈H₂₂FN₃O₂S₂
• MW: 395.514585018158
• CID: 5805253
• PubChem ID: 16899126
• Update Time: 2025-06-14

2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(3-methylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(3-methylbutyl)acetamide
• 942000-90-0
• 2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-(3-methylbutyl)acetamide
• N-(4-fluorophenyl)-2-((4-(2-(isopentylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
• F2335-0622
• AKOS024641053
• 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(3-methylbutyl)acetamide

• Inchi： 1S/C18H22FN3O2S2/c1-12(2)7-8-20-16(23)9-15-10-25-18(22-15)26-11-17(24)21-14-5-3-13(19)4-6-14/h3-6,10,12H,7-9,11H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： IDNDVOMPWMUMOA-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)CC1=CSC(SCC(NC2=CC=C(F)C=C2)=O)=N1

Computed Properties

• Exact Mass: 395.11374746g/mol
• Monoisotopic Mass: 395.11374746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 125Ų

Additional information on 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(3-methylbutyl)acetamide

Comprehensive Overview of 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(3-methylbutyl)acetamide (CAS No. 942000-90-0)

The compound 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(3-methylbutyl)acetamide (CAS No. 942000-90-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole core and a fluorophenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for sulfur-containing heterocycles like thiazoles has surged, driven by their versatility in medicinal chemistry. The presence of a sulfanyl group in this compound enhances its reactivity, enabling it to participate in diverse chemical transformations. This property aligns with the growing trend of exploring sustainable synthesis methods, a hot topic in the scientific community. Users often search for terms like "thiazole derivatives in drug discovery" or "fluorophenyl compounds applications," reflecting the compound's relevance in cutting-edge research.

The acetamide segment of the molecule further contributes to its stability and solubility, making it suitable for formulation studies. With the rise of personalized medicine, compounds like 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(3-methylbutyl)acetamide are being investigated for their potential to address unmet medical needs. Searches related to "novel acetamide-based therapeutics" highlight the public's interest in innovative treatments.

From a structural perspective, the 3-methylbutyl side chain introduces lipophilicity, which is crucial for membrane permeability—a key factor in drug bioavailability. This feature resonates with the increasing focus on drug delivery optimization, a frequently searched topic in pharmaceutical forums. Additionally, the 4-fluorophenyl group is known to enhance binding affinity, a property that aligns with queries like "fluorine in medicinal chemistry."

In summary, 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(3-methylbutyl)acetamide (CAS No. 942000-90-0) represents a multifaceted compound with broad applicability. Its design incorporates elements that address contemporary challenges in drug development, such as target specificity and metabolic stability. As research progresses, this compound is poised to play a pivotal role in advancing scientific and industrial innovations.